Cas no 2093496-29-6 (N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 2093496-29-6
• MF: C₁₅H₁₄FN₃O₃
• MW: 303.288366794586
• CID: 6110405
• PubChem ID: 121547901
• Update Time: 2025-05-20

N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2093496-29-6
• Z1702300146
• AKOS033558466
• EN300-26603510

• Inchi： 1S/C15H14FN3O3/c1-9-6-11(18-22-9)7-14(20)17-13-8-19(15(13)21)12-4-2-10(16)3-5-12/h2-6,13H,7-8H2,1H3,(H,17,20)
• InChI Key： IEWMPVLWQHLBIV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC(CC1C=C(C)ON=1)=O)=O

Computed Properties

• Exact Mass: 303.10191948g/mol
• Monoisotopic Mass: 303.10191948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.4Ų

Additional information on N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 2093496-29-6)

The compound N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide, identified by its CAS No. 2093496-29-6, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a 4-fluorophenyl group with an azetidin-2-one (β-lactam) core and a 5-methyl-1,2-oxazol-3-yl acetamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a modulator of biological targets, given the presence of both fluorinated and heterocyclic components, which are often associated with enhanced bioavailability and target specificity.

In recent years, the demand for novel small molecules like N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide has surged, driven by the need for innovative therapeutics in areas such as inflammation, oncology, and infectious diseases. The compound's β-lactam scaffold is particularly noteworthy, as this structural motif is a hallmark of antibiotics like penicillins and cephalosporins. However, its application extends beyond antimicrobial activity, with studies exploring its role in inhibiting enzymes such as serine proteases, which are implicated in various pathological conditions. This versatility positions the compound as a promising candidate for further investigation.

The synthesis of CAS No. 2093496-29-6 involves multi-step organic reactions, often starting with the preparation of the azetidin-2-one ring followed by sequential functionalization with the 4-fluorophenyl and 5-methyl-1,2-oxazol-3-yl groups. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, given the compound's potential use in preclinical studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to confirm its structural integrity and assess its stability under various conditions.

From a pharmacological perspective, N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide exhibits intriguing properties that align with current trends in drug development. For instance, the incorporation of a fluorine atom is a common strategy to improve metabolic stability and membrane permeability, addressing key challenges in oral drug delivery. Additionally, the 1,2-oxazole ring is known to participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. These features make the compound a valuable scaffold for designing next-generation therapeutics.

In the context of AI-driven drug discovery, CAS No. 2093496-29-6 has been the subject of computational modeling and virtual screening efforts. Machine learning algorithms are increasingly being used to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles, accelerating the identification of lead compounds. This approach aligns with the growing emphasis on precision medicine and personalized therapeutics, where compounds with well-characterized properties are prioritized for clinical development. The integration of cheminformatics tools has further facilitated the exploration of its structure-activity relationships (SAR).

Beyond its pharmaceutical potential, N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide has also attracted interest in agrochemical research. The fluorophenyl and oxazole motifs are frequently found in herbicides and fungicides, suggesting possible applications in crop protection. However, rigorous environmental and safety assessments are essential to evaluate its suitability for such uses, reflecting the broader industry focus on sustainable chemistry and green synthesis practices.

In summary, N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 2093496-29-6) represents a compelling example of modern chemical innovation. Its multifaceted applications—spanning drug discovery, computational biology, and agrochemical development—underscore its relevance in addressing contemporary scientific challenges. As research continues to unravel its full potential, this compound is poised to make significant contributions to advancing human health and agricultural productivity.